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Compound of Interest

Compound Name: Luteone

Cat. No.: B191758

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the synthesis of Luteone (2',4',5,7-
tetrahydroxy-6-(3-methyl-2-butenyl)isoflavone), a naturally occurring prenylated isoflavone with
potential therapeutic applications. The following sections detail a chemical synthesis protocol
adapted from established methodologies, alongside available data on its biological activities.

Chemical Synthesis of Luteone

The synthesis of Luteone can be achieved through a multi-step process, with a key strategy
involving the regioselective introduction of a prenyl group onto an isoflavone backbone. The
following protocol is a composite methodology based on the work of Tsukayama et al., which
utilizes a palladium-catalyzed coupling reaction.

Synthesis Workflow
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Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191758#synthesis-of-luteone-for-research-purposes]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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